![molecular formula C15H23NO2S B5823930 1-[(2,3,4-trimethylphenyl)sulfonyl]azepane](/img/structure/B5823930.png)
1-[(2,3,4-trimethylphenyl)sulfonyl]azepane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “1-[(2,3,4-trimethylphenyl)sulfonyl]azepane” is a type of sulfonamide . Sulfonamides are a group of compounds that contain a functional group called a sulfonyl group attached to an amine group . They are known for their wide range of pharmacological activities .
Synthesis Analysis
While specific synthesis methods for “1-[(2,3,4-trimethylphenyl)sulfonyl]azepane” were not found, sulfonamides in general can be synthesized through a process called sulfonamidation . This involves the reaction of an amine with a sulfonyl chloride in the presence of a base .Molecular Structure Analysis
The molecular structure of “1-[(2,3,4-trimethylphenyl)sulfonyl]azepane” consists of an azepane ring, which is a seven-membered ring containing one nitrogen atom, attached to a sulfonyl group that is further attached to a 2,3,4-trimethylphenyl group .Scientific Research Applications
Oligonucleotide Synthesis
1-[(2,3,4-trimethylphenyl)sulfonyl]azepane serves as an efficient coupling reagent in the synthesis of oligonucleotides via the phosphotriester approach . Oligonucleotides are essential in molecular biology, genetics, and diagnostics. This compound facilitates the formation of phosphodiester bonds during oligonucleotide assembly.
Electrophilic Aromatic Substitution
In organic chemistry, electrophilic aromatic substitution (EAS) reactions play a crucial role in synthesizing benzene derivatives. The mesitylenesulfonyl group in 1-[(2,3,4-trimethylphenyl)sulfonyl]azepane can act as an electrophile, participating in EAS reactions to modify aromatic compounds . Researchers explore its reactivity in various aromatic systems.
Mechanism of Action
The mechanism of action of sulfonamides involves the inhibition of bacterial dihydrofolic acid synthesis due to its structural similarity to para-aminobenzoic acid (PABA), an endogenous substrate . This inhibitory action disrupts the production of folic acid in bacteria, which is crucial for their growth and reproduction .
properties
IUPAC Name |
1-(2,3,4-trimethylphenyl)sulfonylazepane |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23NO2S/c1-12-8-9-15(14(3)13(12)2)19(17,18)16-10-6-4-5-7-11-16/h8-9H,4-7,10-11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QLRICGGMACUYGS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C=C1)S(=O)(=O)N2CCCCCC2)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.